Cas no 285570-21-0 (Isoquinoline,1,4,7-trichloro-)

Isoquinoline,1,4,7-trichloro- structure
Isoquinoline,1,4,7-trichloro- structure
Product Name:Isoquinoline,1,4,7-trichloro-
CAS No:285570-21-0
MF:C9H4Cl3N
MW:232.493759155273
CID:248528
PubChem ID:18698331
Update Time:2024-10-30

Isoquinoline,1,4,7-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,1,4,7-trichloro-
    • 1,4,7-Trichloroisoquinoline
    • Isoquinoline, 1,4,7-trichloro-
    • 285570-21-0
    • ZKOCWDCPANZRPS-UHFFFAOYSA-N
    • G71127
    • SCHEMBL6438412
    • Inchi: 1S/C9H4Cl3N/c10-5-1-2-6-7(3-5)9(12)13-4-8(6)11/h1-4H
    • InChI Key: ZKOCWDCPANZRPS-UHFFFAOYSA-N
    • SMILES: C1(Cl)C2=C(C=CC(Cl)=C2)C(Cl)=CN=1

Computed Properties

  • Exact Mass: 230.94112
  • Monoisotopic Mass: 230.940932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.523±0.06 g/cm3(Predicted)
  • Boiling Point: 334.4±37.0 °C(Predicted)
  • PSA: 12.89
  • pka: -0.75±0.34(Predicted)
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